Cas no 783371-72-2 (Benzamide, 2-amino-N-[(1S)-1-phenylethyl]-)

Benzamide, 2-amino-N-[(1S)-1-phenylethyl]- structure
783371-72-2 structure
Product Name:Benzamide, 2-amino-N-[(1S)-1-phenylethyl]-
CAS No:783371-72-2
MF:C15H16N2O
MW:240.300343513489
CID:534651
PubChem ID:734488
Update Time:2025-04-19

Benzamide, 2-amino-N-[(1S)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2-amino-N-[(1S)-1-phenylethyl]-
    • 2-amino-N-[(1S)-1-phenylethyl]benzamide
    • DTXSID00352713
    • AKOS017391667
    • ZINC00150133
    • SCHEMBL4290720
    • 783371-72-2
    • Inchi: 1S/C15H16N2O/c1-11(12-7-3-2-4-8-12)17-15(18)13-9-5-6-10-14(13)16/h2-11H,16H2,1H3,(H,17,18)/t11-/m0/s1
    • InChI Key: KBRHMOXICLSVTL-NSHDSACASA-N
    • SMILES: O=C(C1C=CC=CC=1N)N[C@@H](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 240.126263138g/mol
  • Monoisotopic Mass: 240.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.1Ų
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